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A Comprehensive Guide to the Long-Term Stability of Aluminum Silicate Refractories

Introduction
Aluminum silicate refractories are essential materials in high-temperature industrial

applications, including metallurgy, ceramics, and petrochemicals. Their performance and

longevity are dictated by their long-term stability under harsh operating conditions. This guide

provides a comparative analysis of the long-term stability of common aluminum silicate
refractories—mullite, andalusite, and sillimanite—along with relevant experimental data and

testing protocols. The primary indicators of long-term stability discussed are creep resistance,

thermal shock resistance, and corrosion resistance.

Data Presentation: Comparative Performance of
Aluminum Silicate Refractories
The following table summarizes the key performance characteristics of different aluminum
silicate refractories based on available experimental data. It is important to note that direct

comparisons can be challenging as testing parameters often vary between studies. The data

presented here is compiled from various sources to provide a comparative overview.
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Refractory Type Property Test Conditions Result

Mullite-based (Low

Creep, High Alumina)
Creep Resistance

1350°C, 0.2 MPa, 20-

50 h
< 0.2% deformation[1]

Andalusite-based Creep Resistance -

Generally superior to

bauxite-based

refractories[1]

Sillimanite-based
Thermal Shock

Resistance
100°C Water Quench ≥15-20 cycles[2]

High Alumina (Low

Creep)
Creep Resistance

1270°C - 1550°C, 0.2

MPa, 50h
~0.8% deformation[3]

Alumina-Spinel
Creep Resistance

(Tensile)
1300°C, 0.2 MPa

Failure after 0.5 - 1.1

hours[4]

Sillimanite-based
Refractoriness Under

Load
0.2 MPa 1600-1650°C[2]

Experimental Protocols
Detailed methodologies for key experiments are crucial for the accurate assessment of long-

term stability. The following protocols are based on internationally recognized standards.

Creep in Compression (based on ISO 1893)
Objective: To determine the deformation of a refractory material under a constant load at a high

temperature over a prolonged period.

Apparatus:

A furnace capable of maintaining the test temperature within ±5°C.

A loading device to apply a constant compressive load.

A displacement measuring system with a resolution of at least 0.001 mm.

Procedure:
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Specimen Preparation: A cylindrical test piece, typically 50 mm in diameter and 50 mm in

height, is prepared. The end faces must be flat, parallel, and perpendicular to the axis.

Test Setup: The specimen is placed in the furnace, and the displacement measuring system

is positioned.

Loading: A constant compressive load, typically 0.2 MPa, is applied to the specimen.[5][6][7]

Heating: The specimen is heated at a controlled rate to the desired test temperature.

Soaking: The temperature and load are maintained for a specified duration (e.g., 25, 50, 100,

or 200 hours).[8]

Measurement: The deformation of the specimen is continuously recorded throughout the

test.

Calculation: The creep is expressed as the percentage of deformation over time.

Thermal Shock Resistance (based on DIN EN 993-11)
Objective: To determine the resistance of a refractory material to cracking or fracture caused by

rapid temperature changes.

Apparatus:

A high-temperature furnace.

A quenching medium (air or water).

Equipment for measuring the modulus of rupture (MOR).

Procedure:

Specimen Preparation: Prismatic specimens of defined dimensions are prepared.

Initial MOR Measurement: The MOR of a set of un-cycled specimens is determined.

Thermal Cycling:
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The test specimens are heated in the furnace to a specified temperature (e.g., 950°C).[9]

After reaching a uniform temperature, the specimens are rapidly cooled by quenching in

air or water.[9]

This heating and cooling cycle is repeated for a specified number of times (e.g., 30

cycles).[10]

Post-Cycle MOR Measurement: The MOR of the thermally cycled specimens is measured.

Calculation: The thermal shock resistance is evaluated by the percentage loss in MOR after

thermal cycling.

Corrosion Resistance (Static Slag Test)
Objective: To evaluate the resistance of a refractory material to corrosion by molten slag.

Apparatus:

A high-temperature furnace.

Refractory crucibles made from the material to be tested.

The corrosive slag of a specific composition.

Procedure:

Specimen Preparation: A crucible is formed from the refractory material under investigation.

Test Setup: A known amount of slag is placed inside the crucible.

Heating: The crucible with the slag is heated in the furnace to the test temperature and held

for a specified duration.

Cooling and Sectioning: After the test, the crucible is cooled, and a cross-section is cut.

Analysis: The depth of slag penetration and the extent of the reaction between the slag and

the refractory are examined visually and microscopically. The corrosion rate can be

expressed as the depth of penetration per unit of time (e.g., mm/year).
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Caption: Experimental workflow for evaluating the long-term stability of aluminum silicate
refractories.
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Caption: Key factors influencing the long-term stability of aluminum silicate refractories.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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